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Compound of Interest

Compound Name: (R)-Glycidyl butyrate

Cat. No.: B120968

Essential Safety and Handling Guide for (R)-
Glycidyl Butyrate

(R)-Glycidyl butyrate is a chemical compound utilized in various research and development
applications. As a reactive epoxide, it necessitates careful handling to ensure the safety of
laboratory personnel and the integrity of experimental outcomes. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, tailored
for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

(R)-Glycidyl butyrate is classified as a hazardous substance. Understanding its specific
dangers is the first step toward safe handling. The primary hazards are summarized in the table
below.
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Hazard Classification

Description

Acute Toxicity, Oral (Category 4)

Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2)

Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2)

Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure,
Category 3)

May cause respiratory irritation.[2][3]

Flammable Liguids (Category 4)

Combustible liquid.[2]

Respiratory Sensitization (Category 1)

May cause allergy or asthma symptoms or
breathing difficulties if inhaled.[3]

Germ Cell Mutagenicity (Category 2)

Suspected of causing genetic defects.[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling (R)-

Glycidyl butyrate to prevent exposure. The following table outlines the recommended PPE.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
glasses complying with
OSHA's 29 CFR 1910.133 or
European Standard EN166.[1]
[2] A face shield may be

necessary for splash hazards.

Protects against splashes that
can cause serious eye

irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber, butyl
rubber, or neoprene) and
protective clothing to prevent

skin exposure.[1][5]

Prevents skin irritation and
potential absorption.[1] Cotton
and latex gloves are not
sufficient.[5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
exposure limits are exceeded,
if irritation is experienced, or in

case of inadequate ventilation.

[1]3]

Protects against inhalation of
vapors that can cause
respiratory irritation and

sensitization.[2][3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling (R)-Glycidyl butyrate is crucial for minimizing risks. The

following workflow outlines the key steps for a safe laboratory operation.
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BENGHE

Workflow for Handling (R)-Glycidyl Butyrate
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Caption: A step-by-step workflow for the safe handling of (R)-Glycidyl butyrate.
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Emergency Procedures: First-Aid Measures

In the event of an exposure, immediate and appropriate first-aid is critical.

Exposure Route

First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation

persists, call a physician.[1]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. Get medical attention if
symptoms occur.[1]
Do NOT induce vomiting. Clean mouth with
) water and drink plenty of water afterwards. Call
Ingestion

a poison center or doctor/physician if you feel
unwell.[1][2]

Disposal Plan

Proper disposal of (R)-Glycidyl butyrate and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.
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Disposal Plan for (R)-Glycidyl Butyrate
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Caption: A logical flow for the proper disposal of (R)-Glycidyl butyrate and associated waste.

Disposal Guidance:

o Chemical Waste: Unused (R)-Glycidyl butyrate should be collected in a designated and
properly labeled waste container.
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o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, absorbent pads, and disposable labware, should also be treated as hazardous
waste and collected in the same manner.[4]

o Regulatory Compliance: The disposal of chemical waste must be carried out in accordance
with all applicable local, state, and federal regulations. It is imperative to consult with your
institution's Environmental Health and Safety (EHS) department for specific guidance on
waste disposal procedures. The final disposal should be conducted by a licensed and
approved waste disposal company.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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